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Compound of Interest

3-(3-Bromopropoxy)-4-
Compound Name:
methoxybenzaldehyde

cat. No.: B1322760

This guide provides a comparative analysis of the characterization data for 3-(3-
Bromopropoxy)-4-methoxybenzaldehyde and its structural isomers and analogs. It is
intended for researchers, scientists, and professionals in drug development who utilize such
intermediates in organic synthesis. This document outlines key physical properties,
summarizes spectroscopic data, and provides a detailed experimental protocol for its synthesis,
offering a validation framework for its use in research and manufacturing.

Comparative Analysis of Physicochemical
Properties

The validation of a chemical entity relies on the accurate determination of its physical and
chemical properties. The following table summarizes the key computed and experimental data
for 3-(3-Bromopropoxy)-4-methoxybenzaldehyde and selected alternatives. This allows for a
direct comparison of their fundamental characteristics.
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3-(3- 4-(3-
Bromopropoxy Bromopropoxy 3-Bromo-4- 3-Ethoxy-4-
Property )-4- )-3- methoxybenza methoxybenza
methoxybenza methoxybenza Idehyde Idehyde
Idehyde Idehyde
Molecular
C11H13BrO3[1] C11H13BrO3([2] CsH7BrO2[3][4] C10H1203[5][6]
Formula
) 215.04 g/mol [3]
Molecular Weight  273.12 g/mol [1] 273.12 g/mol [2] ] 180.20 g/mol [5]
1131-52-8[5][6]
CAS Number 148433-01-6[1] 148433-00-5[2] 34841-06-0[4] 0
Melting Point Not available Not available 51-54 °C 51-53 °C[6]
. , _ _ 155°C/ 10
Boiling Point Not available Not available 162 °C
mmHg[6][7]
XLogP3 2.4[1112] 2.4]2] Not available 1.7[5]

Spectroscopic Characterization Data

Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of
synthesized compounds. Below is a comparative summary of available spectroscopic data for
3-(3-Bromopropoxy)-4-methoxybenzaldehyde and its alternatives. Note: Experimental data
for the target compound is not readily available in public databases; therefore, a comparison is
made with its close isomer for which data exists.

3-(3-Bromopropoxy)-4- 4-(3-Bromopropoxy)-3-
Spectroscopic Data methoxybenzaldehyde methoxybenzaldehyde
(Computed/Predicted) (Experimental)
13C NMR Spectra Data not available Available[2]
Mass Spectrometry (GC-MS) Data not available Available[2]

Vapor Phase IR Spectra

IR Spectra Data not available )
Available[2]
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Experimental Protocols

The synthesis of 3-(3-Bromopropoxy)-4-methoxybenzaldehyde is typically achieved via a
Williamson ether synthesis. This method involves the reaction of a phenoxide with a primary
alkyl halide.

Synthesis of 3-(3-Bromopropoxy)-4-
methoxybenzaldehyde

Materials:

Isovanillin (3-hydroxy-4-methoxybenzaldehyde)

e 1,3-Dibromopropane

e Potassium Carbonate (K2COs)

e Acetone

e Dichloromethane (CH2Cl2)

o Saturated Sodium Bicarbonate Solution (NaHCO3)

e Brine

Anhydrous Magnesium Sulfate (MgSQOa)

Procedure:

e To a solution of isovanillin (1.0 eq) in acetone, add potassium carbonate (1.5 eq).
e Add 1,3-dibromopropane (1.2 eq) to the reaction mixture.

o Reflux the mixture for 24 hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and filter off the inorganic
salts.
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» Concentrate the filtrate under reduced pressure to obtain the crude product.

» Dissolve the crude product in dichloromethane and wash with saturated sodium bicarbonate
solution, followed by brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

» Purify the residue by column chromatography on silica gel using a suitable eluent system
(e.g., hexane/ethyl acetate) to afford the pure 3-(3-Bromopropoxy)-4-
methoxybenzaldehyde.

Visualized Workflows and Pathways

To further clarify the experimental and synthetic processes, the following diagrams are
provided.

Synthesis of 3-(3-Bromopropoxy)-4-methoxybenzaldehyde

Isovanillin 1,3-Dibromopropane

K2COs / Acetone

illiamson Ether
Synthesis

3-(3-Bromopropoxy)-4-methoxybenzaldehyde

Click to download full resolution via product page

Caption: Synthetic route to 3-(3-Bromopropoxy)-4-methoxybenzaldehyde.
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Characterization Workflow for Product Validation
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Caption: Standard workflow for the characterization and validation of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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